Cas no 6921-35-3 (3,3-dimethyloxetane)

• Product Name: 3,3-dimethyloxetane
• CAS No: 6921-35-3
• MF: C₅H₁₀O
• MW: 86.1323018074036
• MDL: MFCD00005168
• CID: 85780
• PubChem ID: 24851538
• Update Time: 2025-05-26

3,3-dimethyloxetane Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethyloxetane
• 3,3-Dimethyl-oxetane
• 3,3-Dimethyloxetane, 98%
• 3,3-Dimethyltrimethylene oxide
• DTXSID30219244
• .beta.,.beta.-Dimethyltrimethylene oxide
• 6921-35-3
• Oxetane, 3,3-dimethyl- (9CI)
• AM20020043
• Oxetane, 3,3-dimethyl-
• FT-0746983
• MFCD00005168
• AKOS015907027
• beta,beta-Dimethyltrimethylene oxide
• MB00151
• Propane, 1,3-epoxy-2,2-dimethyl-
• 1,3-Epoxy-2,2-dimethylpropane
• BRN 0102430
• Oxetane, 3,3dimethyl (9CI)
• DTXCID50141735
• 1,3Epoxy2,2dimethylpropane
• 5-17-01-00085 (Beilstein Handbook Reference)
• 3,3Dimethyltrimethylene oxide
• Oxetane, 3,3-dimethyl-(9CI)
• Oxetane, 3,3dimethyl
• Propane, 1,3epoxy2,2dimethyl
• DB-003352
• beta,betaDimethyltrimethylene oxide

• MDL： MFCD00005168
• Inchi： 1S/C5H10O/c1-5(2)3-6-4-5/h3-4H2,1-2H3
• InChI Key： RVGLUKRYMXEQAH-UHFFFAOYSA-N
• SMILES： O1CC(C)(C)C1

Computed Properties

• Exact Mass: 86.07320
• Monoisotopic Mass: 86.073165
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 51
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1
• Topological Polar Surface Area: 9.2

Experimental Properties

• Color/Form: Not available
• Density: 0.835 g/mL at 25 °C(lit.)
• Boiling Point: 81 °C/765 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:15.8°F
  Degrees Celsius:-9°C
  
• Refractive Index: n20/D 1.399(lit.)
• PSA: 9.23000
• LogP: 1.04280
• Solubility: Not available

3,3-dimethyloxetane Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H302 + H312 + H332
• Warning Statement： P210-P280
• Hazardous Material transportation number：UN 1993
• WGK Germany：3
• Hazard Category Code： 11-20/21/22
• Safety Instruction： S16; S36/37/39; S45
• RTECS：TZ3150000
• Hazardous Material Identification：
• Risk Phrases：R11; R20/21/22
• Packing Group：II
• HazardClass：3
• PackingGroup：II

Additional information on 3,3-dimethyloxetane

Professional Introduction to 3,3-Dimethyloxetane (CAS No. 6921-35-3)

3,3-Dimethyloxetane, with the chemical formula C₄H₁₀O, is a highly versatile and valuable intermediate in organic synthesis and pharmaceutical chemistry. Its unique structural features, including a strained three-membered oxygen ring, make it an excellent reagent for various chemical transformations. This compound, identified by the CAS number 6921-35-3, has garnered significant attention in recent years due to its applications in the development of novel synthetic methodologies and bioactive molecules.

The< strong>oxygen-containing heterocycle in 3,3-dimethyloxetane is particularly noteworthy for its reactivity. The strained ring system facilitates ring-opening reactions under mild conditions, making it an ideal candidate for constructing more complex molecular architectures. This property has been exploited in various synthetic strategies, including the formation of carbon-oxygen and carbon-carbon bonds, which are crucial for drug discovery and material science.

In recent years, research on 3,3-dimethyloxetane has expanded significantly, particularly in the context of medicinal chemistry. One of the most exciting developments is its use as a precursor in the synthesis of biologically active compounds. For instance, studies have demonstrated its utility in generating functionalized alcohols and ethers through controlled ring-opening reactions. These intermediates are subsequently used to develop novel therapeutic agents targeting various diseases.

The< strong>synthetic flexibility of 3,3-dimethyloxetane has also been leveraged in the development of green chemistry methodologies. Researchers have explored its use in catalytic processes that minimize waste and improve efficiency. One notable example is its application in asymmetric synthesis, where chiral auxiliaries or catalysts are employed to achieve enantioselective ring-opening reactions. This approach has enabled the production of enantiomerically pure compounds, which are often essential for pharmaceutical applications.

Another area where 3,3-dimethyloxetane has shown promise is in polymer chemistry. Its ability to undergo polymerization reactions under controlled conditions makes it a valuable monomer for creating advanced materials with tailored properties. These polymers find applications in various industries, including coatings, adhesives, and specialty plastics. The incorporation of oxygen into the polymer backbone also enhances material properties such as biodegradability and thermal stability.

The< strong>pharmaceutical industry has been particularly interested in 3,3-dimethyloxetane due to its potential as a building block for drug candidates. Several research groups have reported the synthesis of novel heterocyclic compounds derived from this intermediate, which exhibit interesting biological activities. For example, derivatives of 3,3-dimethyloxetane have been investigated for their antimicrobial and anti-inflammatory properties. These studies highlight the compound's versatility and its potential to contribute to the discovery of new therapeutic agents.

In addition to its applications in drug discovery, 3,3-dimethyloxetane has found utility in agrochemical research. Its structural features allow for the synthesis of novel pesticides and herbicides with improved efficacy and environmental compatibility. By incorporating functional groups into the molecule derived from this intermediate, chemists can design compounds that target specific biological pathways in pests while minimizing harm to non-target organisms.

The< strong>catalytic systems developed for 3,3-dimethyloxetane transformations have also seen significant advancements. Transition metal catalysts, such as palladium and copper complexes, have been widely employed to enhance reaction rates and selectivity. These catalytic methods not only improve synthetic efficiency but also enable access to complex molecular architectures that would be difficult to achieve through traditional organic synthesis techniques.

In conclusion, 3,3-dimethyloxetane (CAS No. 6921-35-3) is a remarkable compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists working on pharmaceuticals, polymers, and agrochemicals. As research continues to uncover new methodologies and applications for this compound, its importance is likely to grow even further.